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Compound of Interest |

Compound Name: OXA-11
CAS No.: 1257994-15-2
Cat. No.: B609795
Get Quote
. J

Status: Operational Operator: Senior Application Scientist (Dr. A. Vance) Ticket ID: OXA11-
SENS-OPT-001 Subject: Troubleshooting false negatives and enhancing sensitivity in OXA-11
(Class D ESBL) detection.

Introduction: The "Stealth” ESBL Challenge

Welcome to the Technical Support Center. You are likely here because your clinical isolates are
showing high-level resistance to Ceftazidime (CAZ), yet they are testing negative on standard
ESBL confirmatory tests (e.g., CLSI phenotypic confirmatory disk diffusion).

The Core Problem: Standard ESBL tests rely on the synergy between a cephalosporin and
clavulanic acid. However, OXA-11 is a Class D B-lactamase (specifically a variant of OXA-10).
[1] Unlike Class A ESBLs (TEM, SHV, CTX-M), OXA-type enzymes are poorly inhibited by
clavulanate. Consequently, standard protocols yield false negatives, allowing these multidrug-
resistant strains to spread undetected.

To enhance sensitivity, we must shift from "inhibition-based" detection to hydrolysis-based and
SNP-specific molecular detection.
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Module 1: Phenotypic Troubleshooting

Why did my standard ESBL test fail?

FAQ: The Clavulanate Paradox

Q: My isolate has a Ceftazidime MIC >32 ug/mL, but the CAZ/Clavulanate synergy test is
negative. Is this an error? A: No, this is the hallmark phenotype of OXA-11. The enzyme
hydrolyzes ceftazidime efficiently but is not inhibited by clavulanate.

Diagnostic Algorithm (DOT Visualization):
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Caption: Decision tree distinguishing OXA-11 from Class A ESBLs and AmpC based on
inhibitor profiles.

Protocol 1: The High-Salt Hydrolysis Assay

OXA enzymes often show altered activity in high ionic strength environments. While not
definitive, this can aid in phenotypic screening.[2]
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» Prepare Mueller-Hinton Agar supplemented with 200 mM NacCl.
¢ Inoculate with 0.5 McFarland standard suspension.

o Place Disks: Ceftazidime (30 pg) and Cefotaxime (30 ug).
 Incubate: 18-24h at 37°C.

« Interpretation: OXA-11 typically retains high-level resistance to Ceftazidime even in high salt,
whereas some other weakly active OXA variants may show zone expansion (inhibition of
activity) due to the salt effect.

Module 2: Molecular Sensitivity (The Gold Standard)

How do | distinguish OXA-11 from OXA-10?

The Technical Hurdle: OXA-11 differs from its parent, OXA-10, by only two amino acids. The
critical mutation conferring Ceftazidime resistance is Glyl157Asp (GGC - GAC) [1]. Standard
PCR primers targeting the blaOXA-10 family will amplify both susceptible (OXA-10) and
resistant (OXA-11) genes, leading to low specificity.

Solution: Allele-Specific PCR (AS-PCR)

To enhance specificity, you must design primers where the 3' end matches the mutant base
exactly but mismatches the wild type.

Target Mutation:
o Wild Type (OXA-10): Glycine at 157 (Codon GGC)
e Mutant (OXA-11): Aspartate at 157 (Codon GAC)

AS-PCR Primer Strategy (DOT Visualization):
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Caption: Mechanism of Allele-Specific PCR. The primer's 3' end targets the ‘A’ in the GAC
codon (Aspl57).

Protocol 2: Optimized AS-PCR for Gly157Asp
o Forward Primer (Specific): Design to end exactly on the A of the 157 codon (GAC).

o Sequence Tip: Introduce a deliberate "destabilizing" mismatch at the -2 position
(penultimate base) to increase specificity.

o Reverse Primer (Conserved): Target a conserved region downstream (approx 400bp) in the
blaOXA framework.

e Cycling Conditions:
o Use a High-Fidelity Polymerase (Taq lacks the discrimination power).

o Annealing Temp: Set exactly to the Tm of the matched primer (approx 62°C). Do not use a
gradient; precision is key.
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» Validation: Run alongside a known OXA-10 control. Amplification should only occur in the
OXA-11 sample.

Module 3: Emerging High-Sensitivity Methods

Is there a faster, isothermal alternative?

CRISPR-Casl12a Trans-Cleavage Assay

For labs equipped for next-gen diagnostics, CRISPR-Cas12a offers attomolar sensitivity and
single-base specificity [2].

Mechanism: Casl12a binds to the specific dsDNA target (the Gly157Asp mutation). Upon
binding, it activates "collateral cleavage," indiscriminately shredding ssDNA reporters
(fluorophore-quencher probes) in the mix, generating a fluorescent signal.

Troubleshooting Low Signal in CRISPR Assays:
¢ Issue: High background fluorescence.

o Fix: Ensure the gRNA spacer sequence covers the mutation site. The PAM site (TTTV)
must be adjacent to the target. If the mutation is far from a PAM site, this method loses
sensitivity.

¢ Issue: Low Signal-to-Noise Ratio.

o Fix: Incorporate a pre-amplification step (RPA - Recombinase Polymerase Amplification)
for 15 minutes prior to Casl2a addition. This boosts the target copy number for the
enzyme to find.

Summary Data Table: Comparison of Detection Methods
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PCR

Phenotypic . AS-PCR CRISPR-
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OXA)
o blaOXA Gene Glyl157Asp Gly157Asp
Target Enzyme Activity i ) )
Family Mutation Mutation
o Low (False ) ] ]
Sensitivity ) High Very High Ultra-High
Negatives)
o Low (Confused Low (Cannot diff. ) ]
Specificity High High
w/ AmpC) OXA-10)
Time 24-48 Hours 3-4 Hours 3-4 Hours <1 Hour
Cost $ $
CAZ + o
Key Reagent Taq Polymerase Hi-Fi Polymerase  Casl2a + gRNA
Clavulanate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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